3-Ethynyl-3-hydroxycyclobutanecarboxylic acid
Description
“3-Ethynyl-3-hydroxycyclobutanecarboxylic acid” is a chemical compound with the molecular formula C7H8O3 and a molecular weight of 140.14 . It is used for research purposes .
Physical And Chemical Properties Analysis
The physical and chemical properties of “3-Ethynyl-3-hydroxycyclobutanecarboxylic acid” are not fully detailed in the sources I found. The compound has a molecular weight of 140.14 .Scientific Research Applications
Imaging and Diagnostic Applications
The non-natural amino acid anti-1-amino-3-[18F]fluorocyclobutyl-1-carboxylic acid (FACBC), closely related to 3-Ethynyl-3-hydroxycyclobutanecarboxylic acid, has shown promise in tumor imaging using positron emission tomography. An improved synthesis of the precursor of anti-[18F]FACBC, which is highly stereoselective and suitable for large-scale preparations, has been developed. This advancement is crucial for the routine production of anti-[18F]FACBC for human use, suggesting its potential in medical diagnostics and imaging (McConathy et al., 2003).
Therapeutic Applications
A boronated aminocyclobutanecarboxylic acid, structurally similar to 3-Ethynyl-3-hydroxycyclobutanecarboxylic acid, has been synthesized for potential use in neutron capture therapy. This synthesis, modeling after the unnatural amino acid 1-aminocyclobutanecarboxylic acid, which exhibits high uptake in brain tumors, indicates potential therapeutic applications in treating cancer (Kabalka & Yao, 2003).
Biochemical Applications
The study of the mechanism of amide formation by carbodiimide in aqueous media, using carboxylic acids such as 3-Ethynyl-3-hydroxycyclobutanecarboxylic acid, provides insights into biochemical processes. This research helps in understanding the behavior of carboxylic acids in biological systems, leading to potential applications in bioconjugation and pharmaceutical chemistry (Nakajima & Ikada, 1995).
Chemical Synthesis and Materials Science
The compound is also used in various chemical syntheses, such as the synthesis of novel boronated compounds and the study of photocycloaddition reactions, demonstrating its utility in materials science and organic chemistry. For instance, research on asymmetric intramolecular [2 + 2] photocycloadditions using hydroxy acids as chiral tether groups, related to 3-Ethynyl-3-hydroxycyclobutanecarboxylic acid, highlights its role in creating complex organic compounds with potential applications in materials science and pharmaceuticals (Faure et al., 2002).
properties
IUPAC Name |
3-ethynyl-3-hydroxycyclobutane-1-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8O3/c1-2-7(10)3-5(4-7)6(8)9/h1,5,10H,3-4H2,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZDZXJAQPZWEFR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1(CC(C1)C(=O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethynyl-3-hydroxycyclobutanecarboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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